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For Researchers, Scientists, and Drug Development Professionals

Introduction
Coclaurine is a benzylisoquinoline alkaloid found in various plant species, including those from

the Annonaceae and Lauraceae families.[1] As a secondary metabolite, it plays a role in the

chemical defense mechanisms of these plants.[1] Coclaurine is a key intermediate in the

biosynthesis of a wide range of other benzylisoquinoline alkaloids. From a pharmacological

perspective, it has garnered significant interest as a nicotinic acetylcholine receptor (nAChR)

antagonist, suggesting its potential for therapeutic applications in neurological and other

disorders.[2][3][4][5][6] This technical guide provides a comprehensive overview of the physical

and chemical properties of coclaurine, its biosynthetic pathway, and its interaction with

nAChRs, supplemented with detailed experimental protocols and visualizations.

Physical and Chemical Properties
The fundamental physical and chemical properties of coclaurine are summarized in the tables

below, providing a consolidated reference for researchers.
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Property Value Reference(s)

Appearance Solid powder [7]

Melting Point 220-224 °C [1][7][8]

Boiling Point
~427.77 - 496.9 °C

(Predicted/Estimated)
[1][7][8]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[7]

Optical Rotation

Varies depending on the

enantiomer ((S)- or (R)-

coclaurine)

Chemical Properties of Coclaurine
Property Value Reference(s)

Chemical Formula C₁₇H₁₉NO₃ [7][8][9]

Molecular Weight 285.34 g/mol [1][7][9]

CAS Number 486-39-5 ((S)-enantiomer) [1][7][9]

pKa 10.00 ± 0.15 (Predicted) [7]

LogP 2.86 (Predicted) [8]

Hydrogen Bond Donor Count 3 [9]

Hydrogen Bond Acceptor

Count
4 [9]

SMILES
COC1=C(C=C2C(--INVALID-

LINK--CC3=CC=C(C=C3)O)O)
[1]

Biosynthesis of Coclaurine
Coclaurine is a central intermediate in the biosynthesis of a vast array of benzylisoquinoline

alkaloids in plants. The pathway commences with the amino acid L-tyrosine, which undergoes
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a series of enzymatic transformations to yield (S)-coclaurine.

The key steps in the biosynthesis of (S)-coclaurine are:

L-Tyrosine is converted to both dopamine and 4-hydroxyphenylacetaldehyde (4-HPAA)

through separate enzymatic reactions.

Norcoclaurine synthase (NCS) catalyzes the condensation of dopamine and 4-HPAA to form

(S)-norcoclaurine, the first committed intermediate in the pathway.

(S)-norcoclaurine is then methylated by norcoclaurine 6-O-methyltransferase (6OMT) using

S-adenosyl methionine (SAM) as a methyl donor to produce (S)-coclaurine.

Further enzymatic modifications of (S)-coclaurine lead to the production of other important

alkaloids such as N-methylcoclaurine, reticuline, and ultimately morphine and codeine in some

plant species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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